Cas no 898289-61-7 (2-1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylbenzaldehyde)

• Product Name: 2-1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylbenzaldehyde
• CAS No: 898289-61-7
• MF: C₁₂H₉F₃N₂O
• MW: 254.207873106003
• CID: 715061
• PubChem ID: 24229657
• Update Time: 2025-09-22

2-1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,2-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]-
• 2-[1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]benzaldehyde
• 2-[2-methyl-5-(trifluoromethyl)pyrazol-3-yl]benzaldehyde
• SCHEMBL19127853
• 898289-61-7
• DTXSID80640362
• MS-22471
• A843336
• CS-0459353
• AKOS025311298
• 2-[1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]benzaldehyde, AldrichCPR
• STBRCNYURIXHAU-UHFFFAOYSA-N
• 2-(1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)benzaldehyde
• MFCD09817510
• FT-0745589
• 5-(2-Formylphenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole
• DB-078519
• 2-1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylbenzaldehyde

• Inchi： 1S/C12H9F3N2O/c1-17-10(6-11(16-17)12(13,14)15)9-5-3-2-4-8(9)7-18/h2-7H,1H3
• InChI Key： STBRCNYURIXHAU-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C2C=CC=CC=2C=O)N(C)N=1)(F)F

Computed Properties

• Exact Mass: 254.06700
• Monoisotopic Mass: 254.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.3
• Melting Point: 76.5-79.5
• Boiling Point: 359.3°C at 760 mmHg
• Flash Point: 171.1°C
• Refractive Index: 1.534
• PSA: 34.89000
• LogP: 2.91840

2-1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylbenzaldehyde Security Information

• Hazard Statement： Harmful
• Hazard Category Code： 25-36
• Safety Instruction： 26-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles